![molecular formula C17H14FNO3 B6611070 4-(benzyloxy)-6-fluoro-7-methyl-1H-indole-2-carboxylic acid CAS No. 2866323-46-6](/img/structure/B6611070.png)
4-(benzyloxy)-6-fluoro-7-methyl-1H-indole-2-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-(Benzyloxy)-6-fluoro-7-methyl-1H-indole-2-carboxylic acid, also known as 4-BFMICA, is a synthetic compound that has been studied for its potential use in a variety of scientific research applications. It is a derivative of indole-2-carboxylic acid and is composed of a benzyloxy group, a fluorine atom, and a methyl group. This compound has a high degree of solubility in both water and organic solvents, making it an ideal choice for a variety of laboratory experiments.
Scientific Research Applications
4-(benzyloxy)-6-fluoro-7-methyl-1H-indole-2-carboxylic acid has been studied for its potential use in a variety of scientific research applications. It has been used as a substrate for the synthesis of various indole derivatives, such as arylindoles and heterocyclic compounds. It has also been used in the synthesis of various pharmaceuticals and agrochemicals. In addition, this compound has been studied for its possible use as an inhibitor of the enzyme phospholipase A2, which is involved in the production of inflammatory mediators.
Mechanism of Action
The mechanism of action of 4-(benzyloxy)-6-fluoro-7-methyl-1H-indole-2-carboxylic acid is not yet fully understood. However, it is known to interact with phospholipase A2, an enzyme involved in the production of inflammatory mediators. It is believed that this compound binds to the active site of the enzyme, blocking its activity and thus inhibiting the production of inflammatory mediators.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have not yet been fully explored. However, it has been shown to interact with phospholipase A2, an enzyme involved in the production of inflammatory mediators. In addition, it has been suggested that this compound may have anti-inflammatory and antinociceptive effects.
Advantages and Limitations for Lab Experiments
4-(benzyloxy)-6-fluoro-7-methyl-1H-indole-2-carboxylic acid has a number of advantages as a substrate for laboratory experiments. It has a high degree of solubility in both water and organic solvents, making it easy to work with. In addition, the reaction between indole-2-carboxylic acid and benzyl bromide is relatively simple and can be carried out in an inert atmosphere. However, there are some limitations to using this compound in laboratory experiments. For example, the reaction between indole-2-carboxylic acid and benzyl bromide is slow and can take up to 1 hour to complete.
Future Directions
There are a number of potential future directions for the study of 4-(benzyloxy)-6-fluoro-7-methyl-1H-indole-2-carboxylic acid. It could be further studied for its potential use as a substrate for the synthesis of various indole derivatives and pharmaceuticals. In addition, its mechanism of action could be further explored to gain a better understanding of its effects on phospholipase A2 and other enzymes. Furthermore, its potential anti-inflammatory and antinociceptive effects could be further studied to determine its potential therapeutic applications. Finally, its potential use as an inhibitor of other enzymes could be explored, as well as its potential use in other scientific research applications.
Synthesis Methods
The synthesis of 4-(benzyloxy)-6-fluoro-7-methyl-1H-indole-2-carboxylic acid has been reported in the literature. It is synthesized through a reaction between indole-2-carboxylic acid and benzyl bromide in the presence of a base such as sodium carbonate. The reaction is carried out in an inert atmosphere at a temperature of 80°C for 1 hour. The product is then purified by recrystallization.
Properties
IUPAC Name |
6-fluoro-7-methyl-4-phenylmethoxy-1H-indole-2-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14FNO3/c1-10-13(18)8-15(22-9-11-5-3-2-4-6-11)12-7-14(17(20)21)19-16(10)12/h2-8,19H,9H2,1H3,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XFJVSACSUKZSSP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C2=C1NC(=C2)C(=O)O)OCC3=CC=CC=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14FNO3 |
Source
|
Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
299.30 g/mol |
Source
|
Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.